Cas no 1016-54-2 (5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-3-hydroxy-2-methoxy-)

5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-3-hydroxy-2-methoxy- structure
1016-54-2 structure
Product Name:5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-3-hydroxy-2-methoxy-
CAS No:1016-54-2
MF:C12H14O3
MW:206.237763881683
CID:218062
PubChem ID:344497
Update Time:2025-04-19

5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-3-hydroxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzocyclohepten-5-one,6,7,8,9-tetrahydro-3-hydroxy-2-methoxy-
    • 3-hydroxy-2-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
    • 2-methoxy-3-hydroxy-6,7,8,9-tetrahydro-5H-benzocycloheptenone
    • 3-Hydroxy-2-methoxy-5-oxo-6,7,8,9-tetrahydro-5H-benzocyclohepten
    • 3-hydroxy-2-methoxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
    • 3-Hydroxy-2-methoxy-6,7,8,9-tetrahydro-5H-benzocycloheptenon-(5)
    • 3-Hydroxy-2-methoxy-benzosuberon
    • AC1L80OQ
    • Benzoazepin-1-one, 8-hydroxy-7-methoxy-
    • NSC401460
    • SureCN9620643
    • DTXSID20322519
    • CRQHIMPMQOYBPR-UHFFFAOYSA-N
    • SCHEMBL9620643
    • NSC-401460
    • 1016-54-2
    • 3-Hydroxy-2-methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
    • Inchi: 1S/C12H14O3/c1-15-12-6-8-4-2-3-5-10(13)9(8)7-11(12)14/h6-7,14H,2-5H2,1H3
    • InChI Key: CRQHIMPMQOYBPR-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C(=CC=2CCCC1)OC)O

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.192
  • Boiling Point: 403.2°C at 760 mmHg
  • Flash Point: 159.8°C
  • Refractive Index: 1.565
  • PSA: 46.53
  • LogP: 2.30990
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